Cas no 2138411-38-6 (6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid
• CAS No: 2138411-38-6
• MF: C₁₂H₁₄ClF₂NO₂
• MW: 277.69486951828
• CID: 6246124
• PubChem ID: 165875107
• Update Time: 2025-05-20

6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid
• 2138411-38-6
• EN300-746420
• 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H14ClF2NO2/c1-5(2)9-8(11(17)18)6(3)7(4)10(16-9)12(13,14)15/h5H,1-4H3,(H,17,18)
• InChI Key： GJLCAGJQUKTWEY-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)C(C)=C(C(=O)O)C(C(C)C)=N1)(F)F

Computed Properties

• Exact Mass: 277.0681127g/mol
• Monoisotopic Mass: 277.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid

6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid: A Comprehensive Overview

6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid (CAS No: 2138411-38-6) is a highly specialized organic compound with significant applications in various fields, particularly in the realm of agrochemicals and pharmaceuticals. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical properties, synthesis methods, applications, and recent advancements in research.

The molecular structure of 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid is characterized by a pyridine ring substituted with multiple functional groups. The presence of a chlorodifluoromethyl group at the 6-position, methyl groups at positions 4 and 5, an isopropyl group at position 2, and a carboxylic acid group at position 3 endows this compound with unique electronic and steric properties. These attributes make it a versatile molecule for various chemical transformations and biological interactions.

Recent studies have highlighted the potential of 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid as a precursor for herbicides and insecticides. Its ability to inhibit key enzymes in pests and weeds has been extensively investigated. For instance, researchers have demonstrated that this compound can effectively inhibit the activity of acetolactate synthase (ALS), a critical enzyme in the biosynthesis of branched-chain amino acids in plants. This makes it a promising candidate for developing next-generation herbicides with improved efficacy and reduced environmental impact.

In addition to its agrochemical applications, 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid has shown potential in the pharmaceutical industry as a lead compound for drug development. Its carboxylic acid group can be readily modified to form amides or esters, enabling the creation of bioisosteres with enhanced pharmacokinetic properties. Recent research has focused on its role as a scaffold for designing inhibitors of protein kinases and other therapeutic targets.

The synthesis of 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-yl)pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the introduction of the chlorodifluoromethyl group.

From an environmental perspective, understanding the fate and behavior of 6-(Chlorodifluoromethyl)-4,5-dimethyl-2-(propan-2-y l)pyridine -3 -carbox ylic acid in natural systems is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. However, further research is needed to evaluate its potential impact on non-target organisms and ecosystems.

In conclusion, 6 -(Chlorodifl uorom ethyl ) -4 ,5 -dim ethyl - 2 -( pro pan - 2 - yl ) py rid ine - 3 - car box yli c ac id ( CAS No : 2138411 - 38 - 6 ) is a versatile compound with wide-ranging applications across multiple industries . Its unique chemical structure , coupled with recent advances in synthesis and application research , positions it as a key molecule for future innovations in agrochemicals , pharmaceuticals , and beyond . As research continues to uncover new potentials for this compound , it is poised to play an increasingly important role in addressing global challenges in agriculture , health , and environmental sustainability .